Cas no 57157-04-7 (1,3-Cyclopentanedione, 2-ethyl-4-propyl-)

• Product Name: 1,3-Cyclopentanedione, 2-ethyl-4-propyl-
• CAS No: 57157-04-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2186276
• Update Time: 2023-08-05

1,3-Cyclopentanedione, 2-ethyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-propyl-1,3-cyclopentanedione
• 1,3-Cyclopentanedione, 2-ethyl-4-propyl-
• ZNNCMPCJTCKYBC-UHFFFAOYSA-N
• 4-n-Propyl-2-ethyl-1,3-cyclopentanedione
• 2-Ethyl-4-propyl-1,3-cyclopentanedione #

• Inchi： 1S/C10H16O2/c1-3-5-7-6-9(11)8(4-2)10(7)12/h7-8H,3-6H2,1-2H3
• InChI Key： ZNNCMPCJTCKYBC-UHFFFAOYSA-N
• SMILES： O=C1C(CC)C(CC1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 34.1